Cas no 4250-92-4 (2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol)

2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol structure
4250-92-4 structure
Product Name:2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol
CAS No:4250-92-4
MF:C17H20O4
MW:288.338305473328
CID:928199
PubChem ID:297395
Update Time:2025-04-19

2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol
    • 1,5-Bis-(2,5-dihydroxy-phenyl)-pentan
    • 2,2'-pentane-1,5-diyldibenzene-1,4-diol
    • AC1L6RKE
    • NSC168523
    • 4250-92-4
    • SCHEMBL13065628
    • DTXSID30304967
    • NSC-168523
    • Inchi: 1S/C17H20O4/c18-14-6-8-16(20)12(10-14)4-2-1-3-5-13-11-15(19)7-9-17(13)21/h6-11,18-21H,1-5H2
    • InChI Key: LIOHXZJMSITSBJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CCCCCC1C=C(C=CC=1O)O)O

Computed Properties

  • Exact Mass: 288.1362
  • Monoisotopic Mass: 288.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.274
  • Boiling Point: 554°C at 760 mmHg
  • Flash Point: 265.4°C
  • Refractive Index: 1.642
  • PSA: 80.92
  • LogP: 3.46450
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